Cas no 119042-10-3 (Pregna-1,4-diene-3,11,20-trione,17,21-dihydroxy-, 21-succinate, sodium salt (6CI))

Pregna-1,4-diene-3,11,20-trione,17,21-dihydroxy-, 21-succinate, sodium salt (6CI) structure
119042-10-3 structure
Product Name:Pregna-1,4-diene-3,11,20-trione,17,21-dihydroxy-, 21-succinate, sodium salt (6CI)
CAS No:119042-10-3
MF:C25H29NaO8
MW:480.482739210129
CID:145528
PubChem ID:56841088
Update Time:2025-04-19

Pregna-1,4-diene-3,11,20-trione,17,21-dihydroxy-, 21-succinate, sodium salt (6CI) Chemical and Physical Properties

Names and Identifiers

    • Pregna-1,4-diene-3,11,20-trione,17,21-dihydroxy-, 21-succinate, sodium salt (6CI)
    • prednisone sodium succinate
    • sodium,4-[2-[(8S,9S,10R,13S,14S,17R)-17-hydroxy-10,13-dimethyl-3,11-dioxo-6,7,8,9,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]-4-oxobutanoate
    • Pregna-1,4-diene-3,11,20-trione, 17,21-dihydroxy-, 21-succinate, sodium salt
    • sodium 4-{[(8xi,9xi,14xi)-17-hydroxy-3,11,20-trioxopregna-1,4-dien-21-yl]oxy}-4-oxobutanoate
    • DTXSID90152300
    • sodium;4-[2-[(8S,9S,10R,13S,14S,17R)-17-hydroxy-10,13-dimethyl-3,11-dioxo-6,7,8,9,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]-4-oxobutanoate
    • 119042-10-3
    • Inchi: 1S/C25H30O8.Na/c1-23-9-7-15(26)11-14(23)3-4-16-17-8-10-25(32,24(17,2)12-18(27)22(16)23)19(28)13-33-21(31)6-5-20(29)30;/h7,9,11,16-17,22,32H,3-6,8,10,12-13H2,1-2H3,(H,29,30);/q;+1/p-1/t16-,17-,22+,23-,24-,25-;/m0./s1
    • InChI Key: SVKYNVRZVCBIMG-UUMLWTKOSA-M
    • SMILES: [Na+].O[C@]1(C(COC(CCC(=O)[O-])=O)=O)CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3C(C[C@@]21C)=O)=O

Computed Properties

  • Exact Mass: 480.17607
  • Monoisotopic Mass: 480.17601216g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 999
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • PSA: 137.87

Pregna-1,4-diene-3,11,20-trione,17,21-dihydroxy-, 21-succinate, sodium salt (6CI) Related Literature

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